2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo-
Overview
Description
2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- (2-NAA) is an organic compound with a wide range of applications in the field of scientific research. It is an important intermediate in the synthesis of many pharmaceuticals and pharmaceutical intermediates, as well as being a key compound in the production of various other organic compounds and materials. 2-NAA is also used in the synthesis of a variety of compounds such as esters, amides and amines.
Scientific Research Applications
2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- is widely used in the field of scientific research. It is used as a reagent in the synthesis of various compounds and materials. It is also used as a catalyst in the synthesis of pharmaceuticals and pharmaceutical intermediates. Additionally, 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- is used in the synthesis of various polymers and polymeric materials.
Mechanism of Action
2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- is a carboxylic acid, meaning that it is capable of forming hydrogen bonds with other molecules. This allows it to act as a catalyst in the synthesis of various compounds and materials. Additionally, 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- is a nucleophile, meaning that it is able to react with other molecules and form covalent bonds. This allows it to act as a catalyst in the synthesis of various compounds and materials.
Biochemical and Physiological Effects
2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase. Additionally, 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- has been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is highly soluble in many solvents. Additionally, it is stable under most laboratory conditions. However, 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- is highly corrosive and can be toxic in high concentrations, so it must be handled with caution.
Future Directions
There are several potential future directions for the use of 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- in scientific research. One potential direction is the development of new methods for the synthesis of pharmaceuticals and pharmaceutical intermediates. Additionally, 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- could be used in the synthesis of new polymeric materials and polymeric compounds. Additionally, further research could be conducted into the biochemical and physiological effects of 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo-, as well as its potential applications in drug development. Finally, further research could be conducted into the potential uses of 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-8-oxo- in the synthesis of other organic compounds and materials.
properties
IUPAC Name |
2-(8-oxo-6,7-dihydro-5H-naphthalen-2-yl)acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c13-11-3-1-2-9-5-4-8(6-10(9)11)7-12(14)15/h4-6H,1-3,7H2,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKPMPPPPIFOHSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(C=C2)CC(=O)O)C(=O)C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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